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Compound of Interest

Compound Name: Nandrolone nonanoate

Cat. No.: B15187656 Get Quote

The responsible management of chemical compounds in a laboratory setting is paramount to

ensuring the safety of personnel and the environment. For researchers, scientists, and drug

development professionals, the proper disposal of controlled substances like nandrolone
nonanoate, a synthetic anabolic steroid, requires strict adherence to regulatory guidelines to

prevent diversion and environmental contamination. This guide provides a comprehensive,

step-by-step approach to the safe and compliant disposal of nandrolone nonanoate, aligning

with institutional and federal regulations.

Nandrolone nonanoate is classified as a Schedule III controlled substance under the

Controlled Substances Act, necessitating stringent protocols for its handling and disposal.[1]

Failure to comply with these regulations can lead to significant administrative, civil, or criminal

penalties.[2] Therefore, a clear and systematic disposal plan is an essential component of

laboratory safety and operational integrity.

Key Regulatory and Safety Considerations
A summary of the critical information regarding the disposal of nandrolone nonanoate is

presented below. This table provides a quick reference for the primary compliance and safety

measures that must be observed.
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Aspect Guideline Source

Regulatory Body
U.S. Drug Enforcement

Administration (DEA)
[3]

DEA Form

DEA Form 41 (Registrants

Inventory of Drugs

Surrendered)

[4]

Record Keeping
Maintain all disposal records

for at least two years.
[2][4]

Disposal Options

Reverse Distributor or On-

Campus Incineration (if

available).

[2][4]

Expired Substances
Must be disposed of within 30

days of expiration.
[4]

Personal Protective Equipment

(PPE)

Safety glasses, lab coat, dust

respirator, and gloves.
[5]

Spill Management

Use appropriate tools to collect

spilled material in a suitable

waste container.

[5]

Experimental Protocol for Disposal
The following protocol outlines the detailed steps for the proper disposal of nandrolone
nonanoate in a laboratory setting. This procedure is designed to be followed by authorized

personnel who are registered to handle controlled substances.

Objective: To safely and compliantly dispose of unwanted, expired, or contaminated

nandrolone nonanoate.

Materials:

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves, dust respirator (if

handling powder).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.k-state.edu/safety/docs/controlled_substance.pdf
https://protect.iu.edu/environmental-health/research-safety/controlled-substances.html
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://protect.iu.edu/environmental-health/research-safety/controlled-substances.html
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://protect.iu.edu/environmental-health/research-safety/controlled-substances.html
https://protect.iu.edu/environmental-health/research-safety/controlled-substances.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB08804.pdf?1287176152
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB08804.pdf?1287176152
https://www.benchchem.com/product/b15187656?utm_src=pdf-body
https://www.benchchem.com/product/b15187656?utm_src=pdf-body
https://www.benchchem.com/product/b15187656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate waste container for controlled substances.

DEA Form 41.

Access to a designated and approved reverse distributor or a compliant on-campus

incineration service.

Procedure:

Segregation and Labeling:

Clearly label any nandrolone nonanoate intended for disposal with "EXPIRED,"

"WASTE," or "FOR DISPOSAL."[6]

Segregate the labeled material from the active inventory within a securely locked cabinet

or safe.[6][7]

Documentation (DEA Form 41):

Accurately complete DEA Form 41, documenting all nandrolone nonanoate to be

disposed of.[4]

The form must include the name, strength, and quantity of the substance.

Two authorized individuals should witness and sign the form to verify the inventory of the

substances for disposal.

Disposal of Bulk Material and Recoverable Waste:

Primary Method: Reverse Distributor:

Contact a DEA-approved reverse distributor to arrange for the collection and disposal of

the nandrolone nonanoate.[2][4] This is the recommended method for bulk quantities.

For Schedule III substances like nandrolone nonanoate, the transfer to the reverse

distributor may be documented via an invoice.[2]

Retain all records of the transfer and disposal for a minimum of two years.[2][4]
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Alternative Method: On-Campus Incineration:

If your institution has a DEA-approved incinerator, coordinate with the Environmental

Health and Safety (EHS) department to schedule the destruction.[4]

The registrant is typically responsible for transporting the material to the incineration

facility at the agreed-upon time.[4]

Disposal of Non-Recoverable Waste:

Non-recoverable waste refers to residual amounts of nandrolone nonanoate remaining in

"empty" vials, syringes, or other containers after use.[6]

If the residual amount cannot be drawn out with a syringe, the empty container may be

disposed of in a biohazard sharps container.[6]

The disposal of the empty container should be recorded in the controlled substance

accountability record, zeroing out the container's balance.[6]

Spill Cleanup:

In the event of a spill, wear appropriate PPE, including a dust respirator if the material is in

powder form.[5]

Avoid the generation of dust during cleanup.[8]

Use appropriate tools to carefully collect the spilled solid into a designated waste disposal

container.[5]

Clean the contaminated surface thoroughly to remove any residual material.[8]

If the spillage is not recoverable, document the circumstances in the inventory records,

with two witnesses signing to attest to the event.[2]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of nandrolone nonanoate.
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Caption: Workflow for the proper disposal of nandrolone nonanoate.
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By adhering to these procedures, research institutions can ensure they remain in compliance

with federal regulations, safeguard their personnel, and contribute to a culture of safety and

responsibility in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15187656?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Controlled_Substances_Act
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://www.k-state.edu/safety/docs/controlled_substance.pdf
https://protect.iu.edu/environmental-health/research-safety/controlled-substances.html
https://protect.iu.edu/environmental-health/research-safety/controlled-substances.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB08804.pdf?1287176152
https://research-compliance.umich.edu/dispose-controlled-substances
https://umaine.edu/research-compliance/controlled-substances/disposal/
https://umaine.edu/research-compliance/controlled-substances/disposal/
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1455000
https://www.benchchem.com/product/b15187656#nandrolone-nonanoate-proper-disposal-procedures
https://www.benchchem.com/product/b15187656#nandrolone-nonanoate-proper-disposal-procedures
https://www.benchchem.com/product/b15187656#nandrolone-nonanoate-proper-disposal-procedures
https://www.benchchem.com/product/b15187656#nandrolone-nonanoate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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